pyrrolidine-3-carbohydrazide dihydrochloride
Overview
Description
Pyrrolidine-3-carbohydrazide dihydrochloride is a chemical compound characterized by the presence of a pyrrolidine ring, a carbohydrazide group, and two hydrochloride ions.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of pyrrolidine-3-carbohydrazide dihydrochloride typically involves the reaction of pyrrolidine with carbohydrazide under controlled conditions. The reaction is often carried out in the presence of hydrochloric acid to facilitate the formation of the dihydrochloride salt. The process may involve multiple steps, including the protection and deprotection of functional groups to ensure the desired product is obtained with high purity .
Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize impurities. The process may include the use of advanced techniques such as continuous flow reactors and automated synthesis systems to enhance efficiency and scalability .
Chemical Reactions Analysis
Types of Reactions: Pyrrolidine-3-carbohydrazide dihydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.
Reduction: Reduction reactions can lead to the formation of reduced forms of the compound.
Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide may be used.
Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.
Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution reaction.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce reduced derivatives .
Scientific Research Applications
Pyrrolidine-3-carbohydrazide dihydrochloride has a wide range of applications in scientific research, including:
Chemistry: Used as a building block in the synthesis of complex organic molecules.
Biology: Investigated for its potential biological activities and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.
Industry: Utilized in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of pyrrolidine-3-carbohydrazide dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Pyrrolidine-2,3-diones: These compounds share the pyrrolidine ring structure but differ in the functional groups attached, leading to distinct chemical and biological properties.
Pyrrolizines: Another class of compounds with a similar core structure but different substituents, resulting in unique activities and applications.
Uniqueness: Pyrrolidine-3-carbohydrazide dihydrochloride is unique due to its specific combination of the pyrrolidine ring and carbohydrazide group, which imparts distinct chemical reactivity and potential biological activities. This uniqueness makes it a valuable compound for various research and industrial applications .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for pyrrolidine-3-carbohydrazide dihydrochloride involves the reaction of pyrrolidine-3-carboxylic acid with hydrazine hydrate to form pyrrolidine-3-carbohydrazide, which is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Pyrrolidine-3-carboxylic acid", "Hydrazine hydrate", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyrrolidine-3-carboxylic acid is dissolved in water and hydrazine hydrate is added to the solution.", "Step 2: The mixture is heated to reflux for several hours until the reaction is complete.", "Step 3: The resulting pyrrolidine-3-carbohydrazide is isolated by filtration and washed with water.", "Step 4: The pyrrolidine-3-carbohydrazide is dissolved in hydrochloric acid and the solution is heated to reflux for several hours.", "Step 5: The resulting pyrrolidine-3-carbohydrazide dihydrochloride is isolated by filtration and washed with water." ] } | |
CAS No. |
2731009-88-2 |
Molecular Formula |
C5H13Cl2N3O |
Molecular Weight |
202.1 |
Purity |
95 |
Origin of Product |
United States |
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